Cas no 1194377-09-7 (4-Iodo-1-methyl-3-trifluoromethyl-1h-pyrazole)

• Product Name: 4-Iodo-1-methyl-3-trifluoromethyl-1h-pyrazole
• CAS No: 1194377-09-7
• MF: C₅H₄F₃IN₂
• MW: 275.998343467712
• MDL: MFCD11867867
• CID: 855797
• PubChem ID: 46738011
• Update Time: 2025-06-14

4-Iodo-1-methyl-3-trifluoromethyl-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone,3-iodo-1-methyl-(9CI)
• 4-Iodo-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• 4-IODO-1-METHYL-3-TRIFLUOROMETHYL-1H-PYRAZOLE
• 4-Iodo-1-methyl-1H-pyrazole-3-carbaldehyde
• MFCD11867867
• 4-iodo-1-methyl-3-(trifluoromethyl)pyrazole
• AKOS015920937
• ZQDJDRAUUFYKJA-UHFFFAOYSA-N
• 1H-Pyrazole, 4-iodo-1-methyl-3-(trifluoromethyl)-
• EN300-232775
• DB-332356
• FS-6163
• CS-0078958
• STL415497
• 4-Iodo-1-methyl-3-trifluoromethyl-1H-pyrazole, AldrichCPR
• 1194377-09-7
• SCHEMBL2611115
• D73992
• 4-Iodo-1-methyl-3-trifluoromethyl-1h-pyrazole

• MDL： MFCD11867867
• Inchi： 1S/C5H4F3IN2/c1-11-2-3(9)4(10-11)5(6,7)8/h2H,1H3
• InChI Key： ZQDJDRAUUFYKJA-UHFFFAOYSA-N
• SMILES： IC1=CN(C)N=C1C(F)(F)F

Computed Properties

• Exact Mass: 275.93700
• Monoisotopic Mass: 275.93713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 2.04350

4-Iodo-1-methyl-3-trifluoromethyl-1h-pyrazole Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 4-Iodo-1-methyl-3-trifluoromethyl-1h-pyrazole

Comprehensive Overview of 4-Iodo-1-methyl-3-trifluoromethyl-1H-pyrazole (CAS No. 1194377-09-7)

4-Iodo-1-methyl-3-trifluoromethyl-1H-pyrazole (CAS No. 1194377-09-7) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodinated pyrazole derivative is characterized by its unique molecular structure, featuring a trifluoromethyl group and an iodine substituent, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of crop protection agents and bioactive compounds.

The compound's CAS number 1194377-09-7 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and material science. Recent trends indicate that users often inquire about its synthetic pathways, solubility properties, and stability under various conditions. These queries align with the broader industry focus on sustainable synthesis methods and green chemistry, as researchers seek eco-friendly alternatives for producing such intermediates.

One of the most compelling aspects of 4-Iodo-1-methyl-3-trifluoromethyl-1H-pyrazole is its versatility in cross-coupling reactions, particularly palladium-catalyzed processes. This makes it invaluable for constructing carbon-carbon bonds in complex organic frameworks. The presence of both iodine and trifluoromethyl groups offers distinct advantages in structure-activity relationship (SAR) studies, enabling fine-tuning of molecular properties for target-specific applications.

In the context of current research trends, this compound intersects with several hot topics, including fluorine chemistry and halogen bonding. Fluorinated compounds like 4-Iodo-1-methyl-3-trifluoromethyl-1H-pyrazole are increasingly important in drug discovery due to their ability to enhance metabolic stability and bioavailability. Additionally, the iodo-substituent facilitates further functionalization, making it a preferred choice for high-throughput screening libraries and combinatorial chemistry approaches.

From a commercial perspective, the demand for CAS 1194377-09-7 has risen in parallel with advancements in precision agriculture and personalized medicine. Suppliers and manufacturers often highlight its high purity grades (>98%) and compatibility with automated synthesis platforms, addressing the needs of modern high-efficiency laboratories. Quality control parameters such as HPLC analysis and NMR characterization are frequently discussed in technical datasheets, reflecting industry standards for research-grade chemicals.

The thermal and photochemical stability of 4-Iodo-1-methyl-3-trifluoromethyl-1H-pyrazole makes it suitable for diverse experimental conditions, including microwave-assisted synthesis and continuous flow chemistry. These attributes contribute to its popularity in process optimization studies, where researchers aim to reduce reaction times and improve yields. Recent publications have explored its use in creating fluorescent probes and molecular sensors, demonstrating its expanding utility beyond traditional applications.

Environmental and safety considerations regarding halogenated compounds have led to increased scrutiny of handling procedures for substances like 1194377-09-7. Best practices emphasize proper ventilation systems and personal protective equipment (PPE) when working with this material, although it doesn't fall under restricted categories. These precautions align with broader industry movements toward responsible chemical management and laboratory safety protocols.

Looking ahead, the scientific community anticipates growing applications of 4-Iodo-1-methyl-3-trifluoromethyl-1H-pyrazole in catalysis research and polymeric materials. Its structural features make it a candidate for developing advanced functional materials with tailored electronic properties. As computational chemistry tools become more sophisticated, researchers are better equipped to predict and exploit the compound's behavior in novel molecular design strategies.

For those sourcing CAS 1194377-09-7, key considerations include supplier reliability, batch-to-batch consistency, and comprehensive analytical documentation. The compound's shelf life and storage recommendations (typically under inert atmosphere at low temperatures) are practical concerns for end-users. These factors contribute to its positioning as a premium research chemical in the fine chemicals market.

In summary, 4-Iodo-1-methyl-3-trifluoromethyl-1H-pyrazole represents a fascinating case study in modern heterocyclic chemistry, bridging fundamental research and applied science. Its continued relevance will likely grow as new synthetic methodologies emerge and applications in life sciences and advanced materials expand. The compound exemplifies how carefully designed molecular architectures can enable breakthroughs across multiple scientific disciplines.